Cas no 4475-59-6 (Benzene, 1-(4-fluorophenoxy)-2-nitro-)

Benzene, 1-(4-fluorophenoxy)-2-nitro- structure
4475-59-6 structure
Product Name:Benzene, 1-(4-fluorophenoxy)-2-nitro-
CAS No:4475-59-6
MF:C12H8FNO3
MW:233.195226669312
CID:1516735
PubChem ID:961127
Update Time:2025-04-21

Benzene, 1-(4-fluorophenoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(4-fluorophenoxy)-2-nitro-
    • 1-(4-Fluorophenoxy)-2-nitrobenzene
    • 4475-59-6
    • 2-(4-Fluorophenoxy)-1-nitrobenzene
    • LYUGUAHSQDRBNF-UHFFFAOYSA-N
    • SCHEMBL1283885
    • 4-fluorophenoxy-1-nitrobenzene
    • Inchi: 1S/C12H8FNO3/c13-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)14(15)16/h1-8H
    • InChI Key: LYUGUAHSQDRBNF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 233.04884
  • Monoisotopic Mass: 233.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55A^2

Experimental Properties

  • PSA: 52.37

Benzene, 1-(4-fluorophenoxy)-2-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1736203-1g
1-(4-Fluorophenoxy)-2-nitrobenzene
4475-59-6 98%
1g
¥4569.00 2024-05-13
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.